Cas no 2229104-56-5 (3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine)

• Product Name: 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine
• CAS No: 2229104-56-5
• MF: C₁₂H₁₀ClF₃N₂
• MW: 274.669412136078
• CID: 5801043
• PubChem ID: 165713909
• Update Time: 2025-06-29

3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine
• 2229104-56-5
• EN300-1967547

• Inchi： 1S/C12H10ClF3N2/c13-9-4-3-7-2-1-5-18-11(7)8(9)6-10(17)12(14,15)16/h1-5,10H,6,17H2
• InChI Key： CXHXXFWEFGSSAJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CC(C(F)(F)F)N

Computed Properties

• Exact Mass: 274.0484605g/mol
• Monoisotopic Mass: 274.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine

Introduction to 3-(7-Chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229104-56-5)

3-(7-Chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine, with the CAS number 2229104-56-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of quinoline derivatives, which are known for their diverse pharmacological properties, including antimalarial, antibacterial, and anticancer activities.

The chemical structure of 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine is characterized by a quinoline ring system substituted with a chlorine atom at the 7-position and a trifluoromethyl group attached to a propylamine chain. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an interesting candidate for various therapeutic applications.

Recent studies have highlighted the potential of 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine in the treatment of infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2023 reported that this compound exhibits potent antimalarial activity against Plasmodium falciparum, one of the most virulent species causing malaria. The researchers found that the compound effectively inhibits the growth of the parasite at low micromolar concentrations, suggesting its potential as a lead compound for the development of new antimalarial drugs.

In addition to its antimalarial properties, 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine has also shown promising results in antibacterial studies. A 2022 study published in Antimicrobial Agents and Chemotherapy demonstrated that this compound possesses broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action appears to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways, making it a valuable candidate for addressing multidrug-resistant bacterial infections.

The anticancer potential of 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine has also been explored in recent research. A study published in Cancer Letters in 2023 reported that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The researchers found that the compound induces apoptosis through the activation of caspase-dependent pathways and downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine have been investigated to assess its suitability for therapeutic applications. Preclinical studies have shown that the compound has favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are crucial for ensuring effective drug delivery and sustained therapeutic effects. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

In conclusion, 3-(7-chloroquinolin-8-yl)-1,1,1-trifluoropropan-2-amine (CAS No. 2229104-56-5) is a promising compound with diverse biological activities that warrant further investigation. Its antimalarial, antibacterial, and anticancer properties make it an attractive candidate for drug development. Ongoing research efforts aim to elucidate its mechanisms of action and optimize its therapeutic potential for various clinical applications.